Cas no 1006442-36-9 (1-(4-Methylphenoxy)methyl-1H-pyrazole-3-carboxylic Acid)

• Product Name: 1-(4-Methylphenoxy)methyl-1H-pyrazole-3-carboxylic Acid
• CAS No: 1006442-36-9
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• MDL: MFCD04967927
• CID: 3058411
• PubChem ID: 19618674
• Update Time: 2025-04-21

1-(4-Methylphenoxy)methyl-1H-pyrazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-((p-Tolyloxy)methyl)-1H-pyrazole-3-carboxylic acid
• 1-[(4-Methylphenoxy)methyl]-1H-pyrazole-3-carboxylic acid
• EN300-92714
• STK349377
• BBL039812
• AKOS000306445
• 1-(4-methylphenoxymethyl)pyrazole-3-carboxylic acid
• 1-(4-methylphenoxymethyl)-1H-pyrazole-3-carboxylic acid
• 1-((p-Tolyloxy)methyl)-1H-pyrazole-3-carboxylicacid
• G56356
• MFCD04967927
• 1006442-36-9
• 1-[(4-methylphenoxy)methyl]pyrazole-3-carboxylic acid
• GQB44236
• CS-0264400
• 1-(4-Methylphenoxy)methyl-1H-pyrazole-3-carboxylic Acid

• MDL： MFCD04967927
• Inchi： 1S/C12H12N2O3/c1-9-2-4-10(5-3-9)17-8-14-7-6-11(13-14)12(15)16/h2-7H,8H2,1H3,(H,15,16)
• InChI Key： KGWDJUXBLRDSDY-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=CC=1)CN1C=CC(C(=O)O)=N1

Computed Properties

• Exact Mass: 232.08479225Da
• Monoisotopic Mass: 232.08479225Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives